Cas no 81348-84-7 (Momordicoside K)

Momordicoside K structure
Momordicoside K structure
Product Name:Momordicoside K
CAS No:81348-84-7
MF:C37H60O9
MW:648.878g/mol
CID:731960
PubChem ID:57330180
Update Time:2024-10-27

Momordicoside K Chemical and Physical Properties

Names and Identifiers

    • 19-Norlanosta-5,23-diene-9-carboxaldehyde,7-(b-D-glucopyranosyloxy)-3-hydroxy-25-methoxy-,(3b,7b,9b,10a,23E)-
    • Momordicoside K
    • (3beta,7beta,9beta,10alpha,23E)-7-(beta-D-Glucopyranosyloxy)-3-hydroxy-25-methoxy-19-norlanosta-5,23-diene-9-carboxaldehyde
    • CID 133562409
    • 19-Norlanosta-5,23-diene-9-carboxaldehyde, 7-(β-D-glucopyranosyloxy)-3-hydroxy-25-methoxy-, (3β,7β,9β,10α,23E)-
    • Momordicoside KQ: What is Momordicoside K Q: What is the CAS Number of Momordicoside K
    • (3β,7β,9β,10α,23E)-7-(β-D-Glucopyranosyloxy)-3-hydroxy-25-methoxy-19-norlanosta-5,23-diene-9-carboxaldehyde (ACI)
    • BDBM628073
    • HY-122954
    • CHEBI:176276
    • CID 57330180
    • DTXSID001317006
    • CS-0090698
    • (3S,7S,8S,9R,10R,13R,14S,17R)-3-hydroxy-17-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-4,4,13,14-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
    • FS-7652
    • AKOS040760567
    • CVD-0019897
    • 81348-84-7
    • CHEMBL4532561
    • DA-55612
    • Inchi: 1S/C37H60O9/c1-21(10-9-14-33(2,3)44-8)22-13-15-36(7)31-25(45-32-30(43)29(42)28(41)26(19-38)46-32)18-24-23(11-12-27(40)34(24,4)5)37(31,20-39)17-16-35(22,36)6/h9,14,18,20-23,25-32,38,40-43H,10-13,15-17,19H2,1-8H3/b14-9+/t21-,22-,23-,25+,26-,27+,28-,29+,30-,31+,32-,35-,36+,37-/m1/s1
    • InChI Key: HPSVQEWDZSDXRG-ZMMZJDKESA-N
    • SMILES: C([C@]12[C@@H]3CC[C@@H](C(C3=C[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@H]1[C@@]1(CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@]1(CC2)C)C)(C)C)O)=O

Computed Properties

  • Exact Mass: 648.424
  • Monoisotopic Mass: 648.424
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 9
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 743.1±60.0 °C(Predicted)
  • Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
  • pka: 12.87±0.70(Predicted)

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